VEGFR3/Flt-4
  • Pazopanib Hydrochloride
    Pazopanib Hydrochloride
    • Cat. No.:
    • B000515
    • CAS No.:
    • 635702-64-6
    • Molecular Formula:
    • C21H24ClN7O2S
    • Molecular Weight:
    • 474.0 g/mol
    Description
    Pazopanib hydrochloride is a hydrochloride salt prepared from equimolar amounts of pazopanib and hydrochloric acid. Used for treatment of kidney cancer. It has a role as an antineoplastic agent, a vascular endot...
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  • Tivozanib hydrate
    Tivozanib hydrate
    • Cat. No.:
    • B560398
    • CAS No.:
    • Molecular Formula:
    • C22H21ClN4O6
    • Molecular Weight:
    • 472.9 g/mol
    Description
    Tivozanib is an orally available, selective VEGFR inhibitor with IC50 values of 0.21, 0.16, and 0.24 nM for VEGFR1, VEGFR2, and VEGFR3, respectively. It can also inhibit c-Kit and PDGFRβ with IC50 values of 1.63...
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  • Ibcasertib
    Ibcasertib
    • Cat. No.:
    • B612102
    • CAS No.:
    • 1256349-48-0
    • Molecular Formula:
    • C27H21N3O3
    • Molecular Weight:
    • 435.5 g/mol
    Description
    Chiauranib is under investigation in clinical trial NCT03974243 (Chiauranib in Combination With Chidamide in Patients With Relapsed/refractory Non-hodgkin's Lymphoma).
    Ibcasertib is an orally available, small...
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  • Regorafenib Hydrochloride
    Regorafenib Hydrochloride
    • Cat. No.:
    • B1400343
    • CAS No.:
    • 835621-07-3
    • Molecular Formula:
    • C21H16Cl2F4N4O3
    • Molecular Weight:
    • 519.3 g/mol
    Description
    Regorafenib Hydrochloride is a useful research compound. Its molecular formula is C21H16Cl2F4N4O3 and its molecular weight is 519.3 g/mol. The purity is usually 95%.
    The exact mass of the compound Regorafen...
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  • Nintedanib
    Nintedanib
    • Cat. No.:
    • B1663095
    • CAS No.:
    • 928326-83-4
    • Molecular Formula:
    • C31H33N5O4
    • Molecular Weight:
    • 539.6 g/mol
    Description
    Nintedanib is a member of the class of oxindoles that is a kinase inhibitor used (in the form of its ethylsulfonate salt) for the treatment of idiopathic pulmonary fibrosis and cancer. It has a role as an antine...
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  • Vatalanib Succinate
    Vatalanib Succinate
    • Cat. No.:
    • B1663745
    • CAS No.:
    • 212142-18-2
    • Molecular Formula:
    • C24H21ClN4O4
    • Molecular Weight:
    • 464.9 g/mol
    Description
    Vatalanib succinate is a succinate salt obtained by combining vatalanib with one molar equivalent of succinic acid. It is a multi-targeted tyrosine kinase inhibitor for all isoforms of VEGFR, PDGFR and c-Kit. It...
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  • Tivozanib
    Tivozanib
    • Cat. No.:
    • B1683842
    • CAS No.:
    • 475108-18-0
    • Molecular Formula:
    • C22H19ClN4O5
    • Molecular Weight:
    • 454.9 g/mol
    Description
    Tivozanib is a member of the class of quinolines that is 6,7-dimethoxyquinoline substituted by a 3-chloro-4-{[(5-methyl-1,2-oxazol-3-yl)carbamoyl]amino}phenoxy group at position 4. It is a potent and selective i...
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  • AAL993
    AAL993
    • Cat. No.:
    • B1684630
    • CAS No.:
    • 269390-77-4
    • Molecular Formula:
    • C20H16F3N3O
    • Molecular Weight:
    • 371.4 g/mol
    Description
    an antiangiogenic VEGF receptor kinase inhibitor with antineoplastic activity;  structure in first source
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  • Axitinib
    Axitinib
    • Cat. No.:
    • B1684631
    • CAS No.:
    • 319460-85-0
    • Molecular Formula:
    • C22H18N4OS
    • Molecular Weight:
    • 386.5 g/mol
    Description
    Axitinib is an indazole substituted at position 3 by a 2-(pyridin-2-yl)vinyl group and at position 6 by a 2-(N-methylaminocarboxy)phenylsulfanyl group. Used for the treatment of advanced renal cell carcinoma aft...
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  • Vandetanib trifluoroacetate
    Vandetanib trifluoroacetate
    • Cat. No.:
    • B10800896
    • CAS No.:
    • Molecular Formula:
    • C24H25BrF4N4O4
    • Molecular Weight:
    • 589.4 g/mol
    Description
    Vandetanib trifluoroacetate is a useful research compound. Its molecular formula is C24H25BrF4N4O4 and its molecular weight is 589.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Vandetani...
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